Cas no 24586-65-0 (Acetamide, mercury(2+)salt (2:1) (8CI,9CI))

Acetamide, mercury(2+)salt (2:1) (8CI,9CI) structure
24586-65-0 structure
Product Name:Acetamide, mercury(2+)salt (2:1) (8CI,9CI)
CAS No:24586-65-0
MF:C2H5HgNO
MW:259.657196760178
CID:268565
PubChem ID:54612081
Update Time:2025-04-19

Acetamide, mercury(2+)salt (2:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide, mercury(2+)salt (2:1) (8CI,9CI)
    • acetamide,mercury
    • Acetamid, Quecksilber(II)-Verbindung
    • acetamide, mercury (II)-compound
    • Acetamide, mercury(2+) salt (2:1)
    • mercury acetamide
    • mercury bis-(acetylamide)
    • NSC72491
    • Quecksilber(II)-acetamid
    • Quecksilber(II)-Verbindung des Acetamids
    • SCHEMBL5934001
    • Acetamide--mercury (1/1)
    • DTXSID10715476
    • NSC-72491
    • 24586-65-0
    • Inchi: 1S/C2H5NO.Hg/c1-2(3)4;/h1H3,(H2,3,4);
    • InChI Key: GVVQHOFFHOKHKB-UHFFFAOYSA-N
    • SMILES: [Hg].O=C(C)N

Computed Properties

  • Exact Mass: 261.007757g/mol
  • Monoisotopic Mass: 261.007757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 33
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

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